Methyl 2-methyl-4-oxo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-5-carboxylate

• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• IUPAC Name: methyl 2-methyl-4-oxo-3,9-dihydro-1H-pyrido[3,4-b]indole-5-carboxylate
• InChI: InChI=1S/C14H14N2O3/c1-16-6-10-13(11(17)7-16)12-8(14(18)19-2)4-3-5-9(12)15-10/h3-5,15H,6-7H2,1-2H3
• InChI Key: WULFWSICLHDRSM-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C(=O)C1)C3=C(C=CC=C3N2)C(=O)OC

Description

Methyl 2-methyl-4-oxo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-5-carboxylate is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-oxo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-5-carboxylate (0.04 g, 0.016 mmol) and NaCNBH3 (2.4 mg, 0.04 mmol) were added to a round bottomed flask, which were then dissolved in MeOH (2 mL), and treated with 0.5 mL of a 27% solution of formaldehyde in water. This mixture was stirred for 2 h, after which, 2N HCl (2 mL) was added, followed by stirring for 15 min. The mixture was taken to pH=11 by addition of concentrated, aqueous NaOH and extracted with methylene chloride (3×10 mL). The combined organic layers were washed with brine, dried (Na2SO4), and concentrated. The crude product was used in the next step without further purification.